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Compound of Interest

Compound Name: Bromoacetyl! chloride

Cat. No.: B1329612

Bromoacetyl Chloride: A Comprehensive
Technical Guide for Researchers

An in-depth exploration of the physical, chemical, and reactive properties of bromoacetyl
chloride, tailored for its application in scientific research and drug development.

Bromoacetyl chloride (C2H2BrCIO) is a highly reactive, bifunctional chemical compound
widely utilized in organic synthesis. Its dual reactivity, stemming from the presence of both an
acyl chloride and an a-bromo group, makes it a valuable reagent for the introduction of the
bromoacetyl moiety into a diverse range of molecules. This technical guide provides a detailed
overview of its properties, synthesis, and reactivity, with a focus on its applications in the
pharmaceutical and life sciences sectors.

Physical Properties

Bromoacetyl chloride is a colorless to pale yellow liquid with a sharp, pungent odor. Itis a
dense liquid that is highly corrosive and lachrymatory. Due to its reactivity with water, it must be
handled with care in a moisture-free environment. A summary of its key physical properties is
presented in Table 1.
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Property Value Reference(s)
CAS Number 22118-09-8 [1][2]
Molecular Formula C2H2BrCIO [1][3]
Molecular Weight 157.39 g/mol [11[2]
Appearance Colorless to pale yellow liquid [4115]

Odor Sharp, pungent [41[5]

Boiling Point 127-128 °C [6]

Density 1.89 g/mL at 20 °C [6]

Refractive Index

1.495 (n20/D)

[6]

Solubility

Soluble in organic solvents
(e.g., benzene, ether); reacts

violently with water.

[4]

Table 1: Physical Properties of Bromoacetyl Chloride

Chemical and Spectroscopic Properties

The chemical reactivity of bromoacetyl chloride is characterized by the electrophilic nature of

the carbonyl carbon and the susceptibility of the carbon-bromine bond to nucleophilic attack.

This dual reactivity allows for a wide range of chemical transformations.

Spectroscopic Data

The structural features of bromoacetyl chloride can be confirmed through various

spectroscopic techniques.

e 1H NMR: The proton NMR spectrum shows a singlet corresponding to the two protons of the
methylene group (Br-CHz-COCI).

e 13C NMR: The carbon NMR spectrum displays two distinct signals: one for the methylene
carbon (CH2) and another for the carbonyl carbon (C=0).[1][7][8]
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« Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong absorption band
corresponding to the carbonyl (C=0) stretching vibration, typically in the region of 1780-1815
cm~1,[1][9]

o Mass Spectrometry: The mass spectrum shows the molecular ion peak and characteristic
fragmentation patterns, including the loss of chlorine and bromine atoms.[1][3]

Experimental Protocols
Synthesis of Bromoacetyl Chloride

Bromoacetyl chloride is most commonly synthesized by the reaction of bromoacetic acid with
thionyl chloride.[4]

Reaction: BrCH2COOH + SOCl2 — BrCH2COCI + SOz + HCI
Experimental Protocol:

e Apparatus Setup: Assemble a round-bottom flask equipped with a reflux condenser and a
gas outlet connected to a trap for acidic gases (e.g., a sodium hydroxide solution). Ensure all
glassware is thoroughly dried to prevent hydrolysis of the reactants and products. The
reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

e Reaction: In the round-bottom flask, place bromoacetic acid (1.0 eq). Slowly add thionyl
chloride (1.2-1.5 eq) to the flask.

o Reflux: Heat the reaction mixture to reflux and maintain for 2-3 hours. The evolution of sulfur
dioxide and hydrogen chloride gas should be observed.

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Excess thionyl chloride can be removed by distillation under reduced pressure.

 Purification: The crude bromoacetyl chloride can be purified by fractional distillation to yield
the pure product.
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Caption: Workflow for the synthesis of bromoacetyl chloride.

Measurement of Density

The density of a reactive liquid like bromoacetyl chloride can be determined using a
pycnometer.

Experimental Protocol:

o Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a known volume.
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e Mass of Empty Pycnometer: Accurately weigh the empty pycnometer.

 Filling the Pycnometer: In a fume hood, carefully fill the pycnometer with bromoacetyl
chloride, ensuring there are no air bubbles.

o Mass of Filled Pycnometer: Weigh the pycnometer filled with bromoacetyl chloride.

o Calculation: Calculate the mass of the bromoacetyl chloride by subtracting the mass of the
empty pycnometer from the mass of the filled pycnometer. The density is then calculated by
dividing the mass of the bromoacetyl chloride by the known volume of the pycnometer.

Chemical Reactivity and Applications in Drug
Development

Bromoacetyl chloride is a versatile reagent in organic synthesis, primarily due to its ability to
react with a wide range of nucleophiles.[4][10][11][12] The acyl chloride is highly susceptible to
nucleophilic acyl substitution, while the a-bromo group allows for subsequent nucleophilic
substitution reactions.

Nucleophilic Acyl Substitution

The carbonyl carbon of bromoacetyl chloride is highly electrophilic and readily reacts with
nucleophiles such as alcohols, amines, and thiols to form the corresponding esters, amides,
and thioesters.[10][11] This reaction proceeds via a nucleophilic addition-elimination
mechanism.
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Caption: General reaction of bromoacetyl chloride with nucleophiles.

Applications in Drug Development

The reactivity of bromoacetyl chloride makes it a valuable building block in the synthesis of
pharmaceutical compounds. It is used to introduce the bromoacetyl group, which can then be
further functionalized. For example, it is a key intermediate in the synthesis of various
agrochemicals and active pharmaceutical ingredients (APIs).[4][13] Its ability to react with
amino and hydroxyl groups is particularly useful in modifying peptides and other biomolecules.
Furthermore, the bromoacetyl group can act as a warhead in targeted covalent inhibitors,
forming a stable covalent bond with a nucleophilic residue (e.g., cysteine) in the active site of
an enzyme.

Safety and Handling

Bromoacetyl chloride is a corrosive and toxic substance that should be handled with extreme
care in a well-ventilated fume hood.[4] It is a lachrymator and can cause severe burns to the
skin, eyes, and respiratory tract. Personal protective equipment, including chemical-resistant
gloves, safety goggles, and a lab coat, is essential when working with this compound. It reacts
violently with water and should be stored in a cool, dry place away from moisture and
incompatible materials.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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